Cas no 30101-69-0 (2H-1,3,5-Triazino[1,2-c][1,2,3]benzotriazin-4-amine,2-imino-)

2H-1,3,5-Triazino[1,2-c][1,2,3]benzotriazin-4-amine,2-imino- structure
30101-69-0 structure
Product name:2H-1,3,5-Triazino[1,2-c][1,2,3]benzotriazin-4-amine,2-imino-
CAS No:30101-69-0
MF:C9H7N7
MW:213.198779344559
CID:318017
PubChem ID:273482

2H-1,3,5-Triazino[1,2-c][1,2,3]benzotriazin-4-amine,2-imino- Chemical and Physical Properties

Names and Identifiers

    • 2H-1,3,5-Triazino[1,2-c][1,2,3]benzotriazin-4-amine,2-imino-
    • 4-imino-[1,3,5]triazino[1,2-c][1,2,3]benzotriazin-2-amine
    • (4e)-4-imino-4h-[1,3,5]triazino[1,2-c][1,2,3]benzotriazin-2-amine
    • 2H-(1,3,5)Triazino(1,2-c)(1,2,3)benzotriazine-2,4(3H)-diimine
    • 2H-[1,3,5]Triazino[1,2-c][1,2,3]benzotriazine-2,4(3H)-diimine
    • 4-amino-benzo[e][1,3,5]triazino[1,2-c][1,2,3]triazin-2-ylideneamine
    • AC1L6T7Q
    • AC1Q4UYO
    • CTK4G4436
    • KST-1A3615
    • NSC118752
    • NSC-118752
    • 30101-69-0
    • NSC 118752
    • DTXSID00184192
    • [1,3,5]triazino[1,2-c][1,2,3]benzotriazine-2,4-diimine
    • Inchi: InChI=1S/C9H7N7/c10-8-12-7-5-3-1-2-4-6(5)14-15-16(7)9(11)13-8/h1-4H,(H3,10,11,13)
    • InChI Key: SQHXGGDVQLMCIH-UHFFFAOYSA-N
    • SMILES: [H]/N=C1/N=C(N)N=C2C3=CC=CC=C3N=NN/12

Computed Properties

  • Exact Mass: 213.07651
  • Monoisotopic Mass: 213.07629325g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 0
  • Complexity: 422
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 103Ų
  • XLogP3: 0.9

Experimental Properties

  • PSA: 102.55
  • LogP: 0.41510

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